Cas no 1797596-96-3 (2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile)

• Product Name: 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile
• CAS No: 1797596-96-3
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 5406536
• Update Time: 2025-07-15

2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile

• Inchi： 1S/C22H25N3O2S/c1-16(2)28-20-7-5-17(6-8-20)14-21(26)25-12-9-19(10-13-25)27-22-18(15-23)4-3-11-24-22/h3-8,11,16,19H,9-10,12-14H2,1-2H3
• InChI Key： HSHSRNLGHFNNHR-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(CC3=CC=C(SC(C)C)C=C3)=O)CC2)=NC=CC=C1C#N

Additional information on 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile

Comprehensive Overview of 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile (CAS No. 1797596-96-3)

In the realm of pharmaceutical and chemical research, 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile (CAS No. 1797596-96-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular architecture, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. The presence of a piperidine ring, a pyridine-3-carbonitrile moiety, and a propan-2-ylsulfanyl group contributes to its distinctive chemical behavior and reactivity.

The synthesis and characterization of 1797596-96-3 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Researchers often focus on optimizing yield and purity, given the compound's potential utility in drug discovery. Its aryl sulfide functionality, in particular, is a topic of discussion in medicinal chemistry circles, as it may influence pharmacokinetic properties such as bioavailability and metabolic stability. This aligns with current trends in small-molecule drug development, where modifications to functional groups are explored to enhance efficacy and reduce side effects.

From a biochemical perspective, 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile is studied for its potential interactions with enzymes and receptors. The pyridine-3-carbonitrile segment, for instance, is known to participate in hydrogen bonding and π-π stacking interactions, which are critical for target binding. Such features make it a candidate for investigations into kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, areas of high interest in oncology and neurology research.

In the context of green chemistry and sustainable synthesis, the compound's propan-2-ylsulfanyl group raises questions about environmentally friendly derivatization strategies. Researchers are increasingly prioritizing methods that minimize hazardous byproducts, reflecting broader industry shifts toward eco-friendly chemical production. This aligns with search trends where terms like "sustainable synthesis of heterocycles" and "green chemistry in drug design" are gaining traction.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are indispensable for verifying the structure and purity of 1797596-96-3. These methods are frequently searched by professionals seeking protocols for compound validation, underscoring the importance of accuracy in chemical research. Additionally, computational tools like molecular docking and QSAR modeling are employed to predict the compound's behavior in biological systems, a topic frequently queried in academic and industrial settings.

The commercial availability of 2-[(1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}piperidin-4-yl)oxy]pyridine-3-carbonitrile is limited, making it a niche product for specialized research. However, its potential applications in high-throughput screening and fragment-based drug discovery have spurred demand among pharmaceutical companies. This trend is reflected in search queries related to "building blocks for drug discovery" and "custom synthesis of bioactive molecules."

In summary, 1797596-96-3 represents a fascinating case study in modern chemical research, bridging gaps between synthetic chemistry, medicinal applications, and sustainability. Its multifaceted nature ensures its relevance in ongoing scientific discourse, particularly as the industry continues to prioritize precision medicine and environmentally conscious practices. For researchers, this compound offers a rich avenue for exploration, from bench-scale synthesis to computational analysis.